Cas no 145194-32-7 (1H-Pyrazolo[3,4-b]pyridine-1-aceticacid, 3-[4-[2-(dimethylamino)-1-methylethoxy]phenyl]-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-1-aceticacid, 3-[4-[2-(dimethylamino)-1-methylethoxy]phenyl]-
• CAS No: 145194-32-7
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 161604
• PubChem ID: 126855
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-b]pyridine-1-aceticacid, 3-[4-[2-(dimethylamino)-1-methylethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-aceticacid, 3-[4-[2-(dimethylamino)-1-methylethoxy]phenyl]-
• 2-[3-[4-[1-(dimethylamino)propan-2-yloxy]phenyl]pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• 1H-Pyrazolo(3,4-b)pyridine-1-acetic acid, 3-(4-(2-(dimethylamino)-1-methylethoxy)phenyl)-, (+-)-
• 145194-32-7
• [3-(4-{[1-(Dimethylamino)propan-2-yl]oxy}phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• Y-25510
• 3-(4-(2-Dimethylamino-1-methylethoxy)phenyl)-1H-pyrazolo(3,4-b)pyridine-1-acetic acid
• SCHEMBL9216660
• PD159788
• DTXSID90932523
• Y 25510
• AKOS040754500

• Inchi： 1S/C19H22N4O3/c1-13(11-22(2)3)26-15-8-6-14(7-9-15)18-16-5-4-10-20-19(16)23(21-18)12-17(24)25/h4-10,13H,11-12H2,1-3H3,(H,24,25)
• InChI Key： DYLPVOLNSXUKPG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C2=CC=CN=C2N(CC(=O)O)N=1)C(C)CN(C)C

Computed Properties

• Exact Mass: 354.16936
• Monoisotopic Mass: 354.169191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.25
• Boiling Point: 567.2°Cat760mmHg
• Flash Point: 296.8°C
• Refractive Index: 1.618
• PSA: 80.48